Cas no 1210534-66-9 (4-cyano-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide)

• Product Name: 4-cyano-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide
• CAS No: 1210534-66-9
• MF: C₂₃H₁₈FN₃O₃S
• MW: 435.470727443695
• CID: 6011362
• PubChem ID: 45573461
• Update Time: 2025-06-10

4-cyano-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-cyano-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide
• 4-cyano-N-[1-(4-fluorophenyl)sulfonyl-3,4-dihydro-2H-quinolin-7-yl]benzamide
• F5833-3567
• 4-cyano-N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide
• 4-cyano-N-(1-((4-fluorophenyl)sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)benzamide
• AKOS024521260
• VU0522834-1
• SCHEMBL15628912
• 1210534-66-9

• Inchi： 1S/C23H18FN3O3S/c24-19-8-11-21(12-9-19)31(29,30)27-13-1-2-17-7-10-20(14-22(17)27)26-23(28)18-5-3-16(15-25)4-6-18/h3-12,14H,1-2,13H2,(H,26,28)
• InChI Key： KBTPVNPRJMZUPE-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCCN2S(C1=CC=C(F)C=C1)(=O)=O)(=O)C1=CC=C(C#N)C=C1

Computed Properties

• Exact Mass: 435.10529078g/mol
• Monoisotopic Mass: 435.10529078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 789
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 98.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 4-cyano-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide

Comprehensive Overview of 4-cyano-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide (CAS No. 1210534-66-9)

4-cyano-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide (CAS No. 1210534-66-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of tetrahydroquinoline derivatives, which are known for their diverse biological activities. The presence of a cyano group and a fluorobenzenesulfonyl moiety in its structure enhances its reactivity and binding affinity, making it a promising candidate for drug development.

In recent years, the demand for sulfonamide-based compounds like 4-cyano-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide has surged, particularly in the fields of oncology and neurology. Researchers are actively exploring its potential as a kinase inhibitor or receptor modulator, given its ability to interact with specific enzymatic pathways. The compound's CAS No. 1210534-66-9 is frequently searched in academic databases and patent filings, reflecting its growing relevance in cutting-edge research.

One of the key advantages of this compound lies in its structural versatility. The tetrahydroquinoline core provides a rigid framework, while the benzamide and fluorobenzenesulfonyl groups offer sites for further chemical modifications. This flexibility allows scientists to tailor the compound for specific applications, such as targeting protein-protein interactions or modulating signal transduction pathways. Such features align with current trends in precision medicine and personalized therapeutics, where molecular specificity is paramount.

The synthesis of 4-cyano-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide involves multi-step organic reactions, including sulfonylation and amide coupling, which are well-documented in the literature. Its high purity and stability under standard conditions make it suitable for both in vitro and in vivo studies. Additionally, the compound's lipophilicity and molecular weight are within the optimal range for drug-like properties, as per Lipinski's Rule of Five.

From an industrial perspective, CAS No. 1210534-66-9 is often discussed in the context of intellectual property and patent landscapes. Pharmaceutical companies are investing heavily in small-molecule drug discovery, and this compound's unique profile positions it as a valuable asset. Its potential applications in treating chronic diseases or rare genetic disorders have also sparked interest among biotech startups and academic institutions.

In conclusion, 4-cyano-N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylbenzamide (CAS No. 1210534-66-9) represents a fascinating area of research at the intersection of medicinal chemistry and molecular biology. Its structural complexity and biological potential make it a subject of ongoing investigation, with implications for future therapeutics. As the scientific community continues to unravel its mechanisms of action, this compound is poised to play a pivotal role in advancing targeted therapy and drug design.